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Property Value / Description Conditions | Notes

CAS Number 16230-28-7 - [1]11[2]

Molecular Formula CeH12Br2 - [1] [2]

Molecular Weight 243.97 g/mol - [1]11[2]

Density 1.594 g/mL At 25°C [2]

Boiling Point 39 °C At 1.1 hPa (0.8 mm Hg) [1] [2]
Flash Point 113 °C (closed cup) >230 °F [1] [2]

Vapor Pressure

Appearance

Log P (Octanol-Water)

Index of Refraction

0.471 mmHg

Solid

3.33340

n20/D 1.507

Hazards and Safety

At 25°C [2]

-[1]

Indicates high lipophilicity [2]

-[2]
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3,4-Dibromohexane is classified as an irritant under the GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) [1] [2].

e Hazard Statements:
o H315: Causes skin irritation [1] [2].
o H319: Causes serious eye irritation [1] [2].
o H335: May cause respiratory irritation [1] [2].
¢ Precautionary Statements: Include avoiding breathing dust/vapors and careful rinsing if in eyes
(P261, P305+P351+P338) [1] [2].
o Stability and Decomposition: Stable under recommended storage conditions. Incompatible with
strong oxidizing agents. Hazardous decomposition products in a fire include carbon oxides and
hydrogen bromide gas [1].

Safe Handling and Disposal Protocols

For researchers working with this compound, the following safety protocols are advised:

¢ Personal Protective Equipment (PPE):
o EyelFace Protection: Safety glasses with side-shields [1].
o Skin Protection: Wear appropriate gloves. Use an proper glove removal technique to avoid
skin contact. Impervious clothing is recommended [1].
o Respiratory Protection: For nuisance exposures, use a particle respirator such as type P95
(US) or P1 (EU EN 143). For higher level protection, use an OV/AG/P99 (US) or ABEK-P2 (EU)
respirator cartridge [1].
¢ Engineering Controls: Handle in a well-ventilated area and use local exhaust ventilation at places
where dust is formed [1].
o Safe Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container [1].
¢ Spill Management: Pick up and arrange disposal without creating dust. Sweep up and shovel the
material into a suitable, closed container for disposal. Prevent the product from entering drains [1].
e Waste Disposal: Offer surplus and non-recyclable material to a licensed disposal company. This
material can be dissolved or mixed with a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber [1].

Experimental Characterization Guidance

While specific experimental protocols for 3,4-Dibromohexane were not found in the search results, the

following characterization workflow is recommended based on standard practices for organic compounds.
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The diagram below outlines the key steps for a comprehensive analysis.
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Click to download full resolution via product page

e Purity Analysis: Use gas chromatography (GC) or high-performance liquid chromatography
(HPLC) to determine the purity of the sample. The provided boiling point (39°C at 0.8 mm Hg)
suggests it is suitable for GC analysis [2].

e Structural Confirmation:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 3C NMR should be
employed to confirm the molecular structure and identify the isomeric form (e.g., meso or
racemic). The search results note the existence of a meso form and reference vibrational

spectra studies [2].
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o Fourier-Transform Infrared (FTIR) Spectroscopy: Can be used to identify functional groups
and corroborate NMR findings.
e Mass Analysis: Mass Spectrometry (MS) should be used to confirm the molecular ion (theoretical
mass: 241.93100 [2]) and fragmentation pattern.
¢ Physicochemical Property Verification: Key properties from the table above, such as density,
refractive index, and boiling point, should be experimentally verified and compared against
literature values.

Critical Data Gaps and Research Notes

It is important to note the following limitations and gaps in the available information:

¢ Limited Toxicological Data: The Safety Data Sheet (SDS) explicitly states that “the chemical,
physical, and toxicological properties have not been thoroughly investigated" [1]. Key data on acute
toxicity, skin corrosion, mutagenicity, and reproductive toxicity are listed as "No data available" [1].

¢ Limited Ecological Fate Data: No data is available on the substance's toxicity, persistence,
degradability, bioaccumulation potential, or mobility in soil [1]. This makes a comprehensive
environmental risk assessment impossible with current data.

e Regulatory Status: Based on the search results, 3,4-Dibromohexane does not appear on major
international chemical inventories like the U.S. TSCA Inventory, the European EC Inventory, or the
China IECSC, indicating it may be primarily a research chemical [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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